Cas no 56421-81-9 (4-Methyl-2-(3-thienyl)pyridine)

• Product Name: 4-Methyl-2-(3-thienyl)pyridine
• CAS No: 56421-81-9
• MF: C₁₀H₉NS
• MW: 175.250160932541
• MDL: MFCD02260289
• CID: 4715238
• Update Time: 2025-04-23

4-Methyl-2-(3-thienyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(3-thienyl)pyridine
• 4-Methyl-2-(thiophen-3-yl)pyridine

• MDL： MFCD02260289
• Inchi： 1S/C10H9NS/c1-8-2-4-11-10(6-8)9-3-5-12-7-9/h2-7H,1H3
• InChI Key： LEYVUBQZJAYOOV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1

Additional information on 4-Methyl-2-(3-thienyl)pyridine

Introduction to 4-Methyl-2-(3-thienyl)pyridine (CAS No. 56421-81-9)

4-Methyl-2-(3-thienyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 56421-81-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing nitrogen, and it is further functionalized with a thiophene moiety at the 3-position and a methyl group at the 4-position. The unique structural features of 4-Methyl-2-(3-thienyl)pyridine make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The significance of 4-Methyl-2-(3-thienyl)pyridine lies in its potential applications across multiple domains, including medicinal chemistry, material science, and chemical biology. Its molecular framework allows for diverse modifications, enabling researchers to explore its pharmacological properties and synthetic utility. Recent advancements in computational chemistry and high-throughput screening have highlighted the compound's role as a scaffold for drug discovery, particularly in targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, 4-Methyl-2-(3-thienyl)pyridine has been investigated for its possible role as an intermediate in the synthesis of small-molecule drugs. The presence of both pyridine and thiophene rings provides a rich chemical environment for interactions with biological targets. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. The structural motif is particularly interesting because it mimics natural bioactive molecules while offering room for further optimization through structure-activity relationship (SAR) studies.

One of the most compelling aspects of 4-Methyl-2-(3-thienyl)pyridine is its utility in designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged its scaffold to develop compounds that interact with proteins involved in disease pathways. For example, recent publications have explored its derivatives as potential inhibitors of kinases and other enzymes implicated in cancer progression. The thiophene ring, in particular, has been shown to enhance solubility and metabolic stability, which are critical factors in drug development.

The agrochemical industry has also recognized the potential of 4-Methyl-2-(3-thienyl)pyridine as a precursor for novel pesticides and herbicides. Its structural features allow for the design of compounds that disrupt metabolic pathways in pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices, where efficacy must be balanced with ecological considerations.

Synthetic methodologies for preparing 4-Methyl-2-(3-thienyl)pyridine have been refined over the years, leading to more efficient and scalable processes. Modern synthetic routes often involve cross-coupling reactions between pyridine and thiophene derivatives, followed by functional group transformations to introduce the methyl group at the desired position. These advances have not only improved yield but also reduced waste, making the synthesis more environmentally friendly.

The chemical properties of 4-Methyl-2-(3-thienyl)pyridine make it an attractive candidate for material science applications as well. Its ability to form coordination complexes with metals has been explored in catalysis and luminescent materials. For instance, complexes formed with transition metals such as palladium and copper have shown promise in catalytic transformations relevant to industrial processes.

From a regulatory perspective, 4-Methyl-2-(3-thienyl)pyridine (CAS No. 56421-81-9) is subject to standard chemical safety protocols, ensuring that its handling, storage, and disposal are conducted responsibly. While it is not classified as a hazardous substance under current regulations, proper laboratory practices are essential to minimize any potential risks associated with its use.

In conclusion,4-Methyl-2-(3-thienyl)pyridine represents a valuable building block in synthetic chemistry with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features offer opportunities for innovation, particularly in drug discovery where it serves as a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound,4-Methyl-2-(3-thienyl)pyridine is poised to remain a key player in scientific endeavors aimed at addressing complex challenges in health and sustainability.